Cas no 176034-11-0 (Benzenamine, 3-(2-naphthalenyl)-)

• Product Name: Benzenamine, 3-(2-naphthalenyl)-
• CAS No: 176034-11-0
• MF: C₁₆H₁₃N
• MW: 219.281123876572
• CID: 1368485
• PubChem ID: 2760167
• Update Time: 2025-10-22

Benzenamine, 3-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(2-naphthalenyl)-
• 3-naphthalen-2-yl-phenylamine
• G66825
• AKOS005820999
• SCHEMBL978013
• SB79366
• RIAOTGZLDZOVGE-UHFFFAOYSA-N
• 2-(3-Aminophenyl)naphthalene
• 176034-11-0
• 3-(2-naphthyl)aniline
• 3-(naphthalen-2-yl)aniline
• starbld0018112
• 3-(naphthalin-2-yl)-aniline

• Inchi： 1S/C16H13N/c17-16-7-3-6-14(11-16)15-9-8-12-4-1-2-5-13(12)10-15/h1-11H,17H2
• InChI Key： RIAOTGZLDZOVGE-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 219.10489
• Monoisotopic Mass: 219.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on Benzenamine, 3-(2-naphthalenyl)-

Benzenamine, 3-(2-naphthalenyl)- (CAS No. 176034-11-0): A Comprehensive Overview

Benzenamine, 3-(2-naphthalenyl)-, identified by its CAS number 176034-11-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic amine derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound consists of a benzene ring substituted with an amine group at the 3-position and a naphthalene moiety at the 2-position, creating a molecule with distinct electronic and steric characteristics.

The synthesis of Benzenamine, 3-(2-naphthalenyl)- involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Researchers have explored various pathways to achieve this structure, including nucleophilic aromatic substitution and cross-coupling reactions. The precision required in these synthetic processes underscores the compound's importance in fine chemical synthesis and its potential use as an intermediate in more complex molecular architectures.

One of the most compelling aspects of Benzenamine, 3-(2-naphthalenyl)- is its role as a building block in pharmaceutical development. The presence of both benzene and naphthalene rings provides a scaffold that can be modified to create bioactive molecules with tailored properties. Recent studies have demonstrated its utility in designing novel ligands for enzyme inhibition and receptor binding. For instance, derivatives of this compound have shown promise in targeting enzymes involved in metabolic pathways, offering potential therapeutic benefits in treating various diseases.

The pharmacological relevance of Benzenamine, 3-(2-naphthalenyl)- has been further explored through computational modeling and experimental validation. Researchers have utilized molecular docking techniques to predict how this compound might interact with biological targets. These studies have revealed that the amine and naphthalene substituents can modulate the compound's binding affinity and selectivity, making it a valuable candidate for drug discovery programs. Additionally, the compound's ability to undergo further functionalization has opened doors for creating libraries of derivatives with enhanced pharmacological profiles.

In addition to its pharmaceutical applications, Benzenamine, 3-(2-naphthalenyl)- has found utility in materials science. Its aromatic structure and electron-rich nature make it a suitable candidate for developing organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in this field have shown that incorporating this compound into polymer matrices can improve charge transport properties, leading to more efficient electronic devices. The ability to fine-tune its electronic characteristics through structural modifications has made it a focal point for researchers aiming to push the boundaries of organic electronics.

The chemical reactivity of Benzenamine, 3-(2-naphthalenyl)- also makes it an interesting subject for catalytic studies. Researchers have investigated its participation in various catalytic cycles, including oxidation and reduction reactions, which are crucial for many synthetic transformations. The insights gained from these studies not only enhance our understanding of reaction mechanisms but also provide new strategies for optimizing synthetic routes. This has implications for both academic research and industrial applications where efficient synthesis is paramount.

The environmental impact of synthesizing and using Benzenamine, 3-(2-naphthalenyl)- is another consideration that has garnered attention. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where the goal is to balance productivity with environmental responsibility. By adopting innovative approaches such as flow chemistry and biocatalysis, researchers are paving the way for more sustainable production processes.

The future prospects of Benzenamine, 3-(2-naphthalenyl)- are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of molecular interactions deepens, so too does the potential for this compound to contribute to advancements in medicine and materials science. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society. The continued exploration of this versatile molecule ensures that it will remain a cornerstone of innovation in the chemical sciences.